Cas no 443955-98-4 (tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate)

Tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate is a chiral piperidine derivative widely used as a key intermediate in pharmaceutical synthesis. Its rigid trans-configuration and functional groups (amine and hydroxyl) make it valuable for constructing bioactive molecules, particularly in drug discovery and development. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The compound’s stereochemical purity and structural versatility facilitate its application in peptidomimetics and enzyme inhibitors. Its well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its utility in medicinal chemistry and asymmetric synthesis.
tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate structure
443955-98-4 structure
Product Name:tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate
CAS No:443955-98-4
MF:C10H20N2O3
MW:216.277402877808
MDL:MFCD18425632
CID:2093839
PubChem ID:10727458
Update Time:2025-06-07

tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-rel-tert-Butyl 4-amino-3-hydroxypiperidine-1-carboxylate
    • tert-butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate
    • trans-4-Amino-1-Boc-3-hydroxypiperidine
    • trans-tert-Butyl 4-amino-3-hydroxypiperidine-1-carboxylate
    • C-8450
    • tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate
    • trans-1-Boc-4-amino-3-hydroxy-piperidine
    • rac-tert-butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate
    • tert-Butyl (3R*,4R*)-4-amino-3-hydroxy-piperidine-1-carboxylate
    • t-Butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate
    • MFCD18072074
    • tert-butyl trans(+/-)-4-amino-3-hydroxypiperidine-1-carboxylate
    • DTXSID70444033
    • DB-145559
    • (3R*,4R*)-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • DS-7572
    • trans (1-Boc)-4-amino-3-hydroxypiperidine
    • trans-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL1219597
    • tert-butyl (3R,4R)-4-amino-3-hydroxy-1-piperidinecarboxylate
    • trans-1-BOC-4-Amino-3-hydroxypiperidine
    • (3R,4R)-tert-Butyl4-amino-3-hydroxypiperidine-1-carboxylate
    • (3R,4R)-tert-Butyl 4-amino-3-hydroxypiperidine-1-carboxylate
    • MFCD18425632
    • AKOS022185573
    • 443955-98-4
    • racemic trans-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl trans-4-amino-3-hydroxypiperidine-1-carboxylate
    • (3R,4R)-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • EN300-1177745
    • CS-0058588
    • 1-Piperidinecarboxylic acid, 4-amino-3-hydroxy-, 1,1-dimethylethyl ester, (3R,4R)-
    • (+/-)-trans-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • KREUZCYJWPQPJX-HTQZYQBOSA-N
    • (3R,4R)-(1-Boc)-4-Amino-3-hydroxypiperidine
    • (3R,4R)-4-Amino-1-boc-3-hydroxypiperidine
    • 1007596-95-3
    • rac-trans-4-amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • TERT-BUTYL (3R*,4R*)-4-AMINO-3-HYDROXY-1-PIPERIDINECARBOXYLATE
    • tert-Butyl(3R*,4R*)-4-amino-3-hydroxy-piperidine-1-carboxylate
    • (+/-) trans-1,1-dimethylethyl 4-amino-3-hydroxy-1-piperidinecarboxylate
    • Rac trans-4-Amino-3-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
    • EN300-7022909
    • trans(+/-)tert-Butyl-4-amino-3-hydroxypiperidine-1-carboxylate
    • TSA95598
    • HQB59695
    • 850-589-0
    • 1,1-Dimethylethyl (3R,4R)-4-amino-3-hydroxy-1-piperidinecarboxylate
    • rac-tert-butyl (3R,4R)-4-amino-3-hydroxypiperidine-1-carboxylate, trans
    • 882-763-7
    • MDL: MFCD18425632
    • Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8-/m1/s1
    • InChI Key: KREUZCYJWPQPJX-HTQZYQBOSA-N
    • SMILES: O[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1N

Computed Properties

  • Exact Mass: 216.14700
  • Monoisotopic Mass: 216.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 75.79000
  • LogP: 0.95360

tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl trans-4-amino-3-hydroxy-piperidine-1-carboxylate Pricemore >>

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